N-(4-(2,5-dimethylphenyl)thiazol-2-yl)-2-(methylsulfonyl)benzamide
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Description
N-(4-(2,5-dimethylphenyl)thiazol-2-yl)-2-(methylsulfonyl)benzamide, also known as DMXAA, is a synthetic compound that has been studied for its potential use in cancer treatment. This compound was originally developed as an antiviral agent, but later studies showed that it has anti-tumor properties.
Scientific Research Applications
- N-(4-(2,5-dimethylphenyl)thiazol-2-yl)-2-(methylsulfonyl)benzamide has shown promise as a potential anticancer agent. Researchers have investigated its ability to inhibit tumor growth by targeting specific pathways involved in cancer cell proliferation. Further studies explore its mechanism of action and potential synergies with existing chemotherapy drugs .
- Neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, are characterized by neuronal damage. Researchers have investigated the neuroprotective potential of this compound. It may enhance neuronal survival, reduce oxidative stress, and mitigate neuroinflammation .
- The compound exhibits antimicrobial properties against bacteria, fungi, and parasites. It could be explored as a novel therapeutic agent for infectious diseases. Studies have looked into its efficacy against drug-resistant strains, making it relevant for combating antibiotic resistance .
- Pain management is a critical area of research. This compound has demonstrated analgesic properties in preclinical studies. It may modulate pain pathways, making it a potential candidate for novel pain medications .
- Beyond its biological activities, this compound has interesting photophysical properties. Researchers have explored its fluorescence behavior, which could have applications in imaging, sensors, and optoelectronic devices .
Anticancer Activity
Neuroprotective Effects
Antimicrobial Activity
Analgesic and Anti-Nociceptive Effects
Photophysical Applications
properties
IUPAC Name |
N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-2-methylsulfonylbenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O3S2/c1-12-8-9-13(2)15(10-12)16-11-25-19(20-16)21-18(22)14-6-4-5-7-17(14)26(3,23)24/h4-11H,1-3H3,(H,20,21,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJHREKHGWUAVKR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)C2=CSC(=N2)NC(=O)C3=CC=CC=C3S(=O)(=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(2,5-dimethylphenyl)thiazol-2-yl)-2-(methylsulfonyl)benzamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.